3-Methyl-4-[(oxiran-2-yl)methoxy]-1,2-benzoxazole

• CAS No.: 63152-87-4
• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: 3-methyl-4-(oxiran-2-ylmethoxy)-1,2-benzoxazole
• InChI: InChI=1S/C11H11NO3/c1-7-11-9(14-6-8-5-13-8)3-2-4-10(11)15-12-7/h2-4,8H,5-6H2,1H3
• InChI Key: NYLPSNFIVDBFDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C(=CC=C2)OCC3CO3

Description

3-Methyl-4-[(oxiran-2-yl)methoxy]-1,2-benzoxazole is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

. . . . To a solution of sodium hydroxide (0.7 g, 17 mmole) in methanol (40 ml) is gradually added 3-methyl-4-hydroxy-1,2-benzisoxazole (15 mmole) and then epichlorohydrin (20 ml). The mixture is stirred at room temperature for 18 hours. After evaporation of methanol and excess epichlorohydrin under reduced pressure, the residue is extracted with chloroform. The extract is washed with a dilute solution of sodium hydroxide and water, dried over magnesium sulfate, and evaporated. The residue is subjected to column chromatography using silica gel and eluted with chloroform. The solvent is evaporated. The residue is recrystallized from isopropyl ether to give 3-methyl-4-(2,3-epoxypropoxy)-1,2-benzisoxazole as colorless prisms melting at 51°-53° C (yield 95.0%).